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The table below summarizes the core chemical and physical properties of sabinene.

Property

Description

IUPAC Name

Common Name

Chemical Formula

Average Molecular
Weight

Classification

Solubility

Density

Boiling Point

CAS Registry
Number

4-methylidene-1-(propan-2-yl)bicyclo[3.1.0]hexane [1] [2]

Sabinene [1] [2]

CioH16 [1] [2]

136.24 g/mol [2] [3]

Bicyclic monoterpenoid [1] [4]

Very hydrophobic, practically insoluble in water [1]. Predicted water solubility:
0.064 g/L [5].

0.844 g/mL at 20 °C [2]

163 t0 164 °C [2]

2009-00-9 [1] / 3387-41-5 [6] [3]
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Property Description

Stereochemistry Exists as (+) and (-) enantiomers [2]. Common representation: (1R,5R)-4-
methylene-1-(propan-2-yl)bicyclo[3.1.0]hexane [1].

Spectroscopic Data Availability

A search of the listed databases reveals that experimental spectra for sabinene are not directly available

in the current results. However, predicted spectral data can be found.

e NP-MRD Database: The record for Sabinene (NP0044875) states that experimental spectra are "Not
Available" but provides a library of Predicted Spectra, including *H and 13C NMR spectra at various
frequencies (e.g., 100 MHz, 252 MHz) [1].

e FoodB Database: Similarly, this database lists Predicted GC-MS and LC-MS/MS Spectra for
sabinene (FDB097355) but does not provide experimental data [5].

For experimental spectra, you may need to consult specialized analytical data repositories or primary

literature on essential oil analysis.

Biological Activities and Mechanistic Insights

Sabinene exhibits a range of bioactivities with potential therapeutic relevance. Key findings from recent

studies are summarized below.

Bioactivity Experimental Model Key Findings / Mechanism Reference
Neuroprotection LPS-induced mice Attenuated memory decline; | AChE activity
model & oxidative stress (I MDA); |

neuroinflammation (I TNF-q, IL-6) [7].

Anti-Muscle Starved rat Recovered myotube diameter; | ROS-
Atrophy myotubes; Fasted rat mediated p38 MAPK & ERK1/2
model phosphorylation; | MuRF-1 expression [1]

[3].

© 2026 Smolecule. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/Sabinene
https://np-mrd.org/natural_products/NP0044875
https://www.smolecule.com/products/s542258?utm_src=pdf-body
https://www.smolecule.com/products/s542258?utm_src=pdf-body
https://np-mrd.org/natural_products/NP0044875
https://www.smolecule.com/products/s542258?utm_src=pdf-body
https://foodb.ca/compounds/FDB097355
https://www.smolecule.com/products/s542258?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40474022/
https://np-mrd.org/natural_products/NP0044875
https://www.medchemexpress.com/Sabinene.html?srsltid=AfmBOopQC6Ux_WU5B0fvmQ5-sGeond8_R-zxbxuEWa3VonJuDvmE0bPv
https://www.smolecule.com/products/s542258?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Bioactivity Experimental Model Key Findings / Mechanism Reference
Antimicrobial In vitro disc diffusion Active against Gram-positive bacteria (e.g.,
& broth dilution B. subtilis, S. aureus), Gram-negative

bacteria, yeasts, and fungi [8].

Green Solvent Organic synthesis Effective as a biomass-derived solvent for
(thiazolo[5,4- heterocycle synthesis, comparable to other
b]pyridines) green solvents [9].

The mechanisms of action for these activities, particularly for neuroprotection and anti-atrophy, involve

complex signaling pathways. The following diagrams map these interactions based on the reported studies.

Mechanism of Neuroprotective Action This diagram illustrates the pathway by which sabinene counteracts

LPS-induced memory decline, based on findings from a mouse model study [7].

Sabinene

Enhance‘ Decreases
Cholinergic Function Neuroinflammation Oxidative Stress Memory & Cognitive
(AChE Activity) (TNF-q, IL-6) (MDA, GSH, Gpx) Impairment

Click to download full resolution via product page

Becreases Inhibits

Sabinene's neuroprotective pathway involves multiple biological processes.

Mechanism Against Skeletal Muscle Atrophy This diagram outlines the cellular pathway through which

sabinene attenuates skeletal muscle atrophy under catabolic conditions like starvation [1] [3].
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Sabinene counteracts muscle atrophy by regulating key signaling proteins.

Experimental Protocols for Key Activities

For researchers aiming to replicate or build upon these findings, here are summaries of the key experimental

methodologies.

e In Vivo Neuroprotection Study [7]

o Model: LPS-induced (0.5 mg/kg, i.p.) neuroinflammation and memory decline in mice.

o Intervention: Sabinene pretreatment (5, 10, and 20 mg/kg, orally) for 7 days.

o Behavioral Assessment: Y-maze and novel-object recognition tests for spatial and non-spatial
memory.
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o Tissue Analysis: Post-mortem analysis of prefrontal cortex and hippocampus for biomarkers of
oxidative stress (MDA, GSH), neuroinflammation (TNF-a, IL-6), and cholinergic function (AChE
activity).

¢ In Vitro Anti-Atrophy Study [3]

o Cell Model: IL-6 myotubes subjected to starvation.

o Intervention: Sabinene (10-300 uM) for 18 hours.

o Cytotoxicity: Cell viability assay (e.g., MTT) after 48 h incubation.

o Morphometric Analysis: Measurement of myotube diameters.

o Molecular Analysis: Western blot analysis to quantify MuRF-1 protein expression and
phosphorylation levels of p38 MAPK and ERK1/2.

¢ In Vitro Antimicrobial Activity [8]

o Test Methods: Agar disc diffusion and macro-broth dilution methods.

o Microbial Strains: Various Gram-positive/-negative bacteria, yeasts, and fungi.

o Key Metrics: Determination of Minimum Inhibitory Concentration (MIC). For example, MIC for
B. subtilis was 0.0312 mg/mL, and for E. coli was 0.125 mg/mL [8].

Conclusion and Research Implications

Sabinene is a versatile natural monoterpene with documented bioactivities. Its defined chemical properties
and predicted spectra provide a foundation for compound identification. Most notably, recent studies
elucidate its potential mechanisms of action in neuroprotection and muscle atrophy, involving the modulation

of oxidative stress, inflammation, and specific signaling pathways.

For practical laboratory work, obtaining experimental NMR or MS spectra from commercial standards or
specialized databases will be a necessary next step. The experimental protocols outlined can serve as a robust

starting point for further pharmacological investigation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical and Physical Profile of Sabinene]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b542258#sabinene-spectroscopic-

data-and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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